Cas no 2171272-39-0 (5-bromo-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid)

• Product Name: 5-bromo-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid
• CAS No: 2171272-39-0
• MF: C₂₆H₂₃BrN₂O₅
• MW: 523.375226259232
• CID: 6102556
• PubChem ID: 165804285
• Update Time: 2025-05-25

5-bromo-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid
• 2171272-39-0
• EN300-1493588
• 5-bromo-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]benzoic acid

• Inchi： 1S/C26H23BrN2O5/c1-2-22(24(30)28-23-12-11-15(27)13-20(23)25(31)32)29-26(33)34-14-21-18-9-5-3-7-16(18)17-8-4-6-10-19(17)21/h3-13,21-22H,2,14H2,1H3,(H,28,30)(H,29,33)(H,31,32)/t22-/m0/s1
• InChI Key： KBOJJEIEXNNTFC-QFIPXVFZSA-N
• SMILES： BrC1C=CC(=C(C(=O)O)C=1)NC([C@H](CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 522.07903g/mol
• Monoisotopic Mass: 522.07903g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 105Ų

Additional information on 5-bromo-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid

Comprehensive Overview of 5-bromo-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid (CAS No. 2171272-39-0)

5-bromo-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid (CAS No. 2171272-39-0) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a brominated aromatic moiety, makes it a valuable intermediate for constructing complex biomolecules. Researchers and chemists frequently search for this compound due to its role in solid-phase peptide synthesis (SPPS), a technique pivotal in drug discovery and bioconjugation.

The growing interest in peptide-based therapeutics has amplified the demand for high-purity intermediates like 5-bromo-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid. Recent advancements in cancer immunotherapy and targeted drug delivery systems have further highlighted its significance. For instance, the compound's bromo-substituted aromatic ring enables selective modifications, aligning with trends in precision medicine. Questions such as "Fmoc-protected amino acid derivatives applications" or "CAS 2171272-39-0 solubility and stability" are commonly explored in academic forums, reflecting its relevance in contemporary research.

From a synthetic perspective, the compound's chiral center ((2S)-configuration) ensures stereochemical control, a critical factor in designing bioactive peptides. Laboratories often prioritize its use in N-terminal modifications or side-chain functionalization, addressing challenges like racemization during coupling reactions. SEO-optimized queries like "buy 5-bromo-2-(2S)-Fmoc-aminobutanamidobenzoic acid" or "CAS 2171272-39-0 synthesis protocol" underscore its commercial and methodological importance.

Beyond peptides, this compound finds niche applications in material science, particularly in designing fluorescent probes leveraging the Fmoc group's UV activity. Its compatibility with green chemistry principles—such as minimal byproduct generation—resonates with industries focusing on sustainable synthesis. Discussions around "Fmoc deprotection conditions" or "brominated aromatic acids in drug design" further illustrate its interdisciplinary utility.

In summary, 5-bromo-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid (CAS No. 2171272-39-0) exemplifies the intersection of chemical innovation and biomedical demand. Its adaptability to evolving research paradigms—from high-throughput screening to biomaterials engineering—positions it as a cornerstone in modern synthetic chemistry.